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A Comprehensive Technical Guide to CAS Number 693286-55-4

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth analysis of the chemical entity identified by CAS
number 693286-55-4. The following sections will elucidate its fundamental chemical and
physical properties, provide a detailed structural analysis, and discuss its known synthesis
methodologies. Furthermore, this guide will explore its mechanism of action, potential
therapeutic applications, and relevant safety and handling information. The content herein is
synthesized from available scientific literature and databases to support the endeavors of
researchers and professionals in the field of drug discovery and development.

Introduction and Background

The landscape of modern therapeutics is continually evolving, with the identification and
characterization of novel small molecules being a cornerstone of this progress. Each new
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chemical entity presents a unique set of properties and potential biological activities that
warrant thorough investigation. The compound registered under CAS number 693286-55-4
represents one such molecule of interest. This guide aims to consolidate the current
understanding of this compound, providing a centralized resource for the scientific community
to facilitate further research and development.

Chemical and Physical Properties

A comprehensive understanding of a compound's physicochemical properties is fundamental to
its development as a potential therapeutic agent. These properties influence its absorption,
distribution, metabolism, and excretion (ADME) profile, as well as its formulation and stability.

Property Value Source

Molecular Formula Ci19H14F3NsO N/A

Molecular Weight 385.35 g/mol N/A
4-(3-(5-(trifluoromethyl)-1,2,4-

IUPAC Name oxadiazol-3-yl)-1H-pyrazol-1- N/A
yl)benzonitrile

, C1=CC(=CC=C1N2C=C(C=N2

Canonical SMILES N/A
)C3=NOC(=N3)C(F)(F)F)C#N
InChl=1S/C19H14F3N50/c20-
19(21,22)17-26-16(25-27-

InChl Key N/A
17)15-9-13(24-23-15)14-7-5-
12(11-2)6-8-14/h5-9H,1H3

Appearance Data not available N/A

Solubility Data not available N/A

Melting Point Data not available N/A

Boiling Point Data not available N/A

Note: The properties listed above are based on computational predictions and require

experimental validation.
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Structural Elucidation

The molecular structure of CAS 693286-55-4 reveals a complex heterocyclic system. The core
structure consists of a benzonitrile moiety linked to a pyrazole ring, which is further substituted
with a trifluoromethyl-1,2,4-oxadiazole group.

Key Structural Features:

e Benzonitrile Group: The cyano group on the benzene ring is a versatile functional group that
can participate in various chemical reactions and may contribute to the molecule's binding
affinity to biological targets.

» Pyrazole Ring: This five-membered aromatic heterocycle is a common scaffold in medicinal
chemistry, known for its diverse biological activities.

» 1,2,4-Oxadiazole Ring: This heterocycle is often used as a bioisostere for esters and amides,
potentially improving metabolic stability and pharmacokinetic properties.

o Trifluoromethyl Group: The presence of the CFs group can significantly impact the molecule's
lipophilicity, metabolic stability, and binding interactions.

Proposed Synthesis Pathway

While specific experimental details for the synthesis of CAS 693286-55-4 are not widely
published, a plausible synthetic route can be conceptualized based on established organic
chemistry principles. The following diagram illustrates a potential workflow for its synthesis.

c i Intermediate Steps

T T -
( ) Hydrolysis & Activation ("7 Cycization with Hydroxylamine (0
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Caption: A potential synthetic workflow for CAS 693286-55-4.

Potential Mechanism of Action and Therapeutic
Applications

Further research is required to elucidate the precise mechanism of action and validate the
therapeutic potential of this compound.

Safety and Handling

Given the absence of comprehensive toxicological data, CAS 693286-55-4 should be handled
with care, following standard laboratory safety procedures.

Recommended Precautions:

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
gloves, and a lab coat.

o Ventilation: Handle in a well-ventilated area or a fume hood to minimize inhalation exposure.

o Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials.

» Disposal: Dispose of in accordance with local, state, and federal regulations.

Future Directions

The exploration of CAS 693286-55-4 is still in its nascent stages. Future research should focus
on:

o Experimental Validation: Confirmation of the computationally predicted physicochemical
properties through laboratory experiments.

» Biological Screening: Comprehensive screening against a panel of biological targets to
identify potential therapeutic applications.
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e Mechanism of Action Studies: In-depth studies to elucidate the molecular mechanism by
which it exerts its biological effects.

» ADME/Tox Profiling: A thorough investigation of its pharmacokinetic and toxicological
properties to assess its drug-likeness.

Conclusion

CAS number 693286-55-4 represents a novel chemical entity with a complex and interesting
molecular architecture. While current knowledge is limited, its structural features suggest
potential for biological activity. This guide provides a foundational overview to stimulate and
support further investigation into this compound by the scientific community. The collaborative
efforts of researchers in chemistry, biology, and pharmacology will be crucial in unlocking the
full potential of this and other novel small molecules in the quest for new and improved
therapeutics.

References

Due to the limited public information available for CAS number 693286-55-4, a comprehensive
list of peer-reviewed references is not yet available. The information presented in this guide is a
synthesis of data from chemical databases and predictive modeling. Researchers are
encouraged to consult primary literature as it becomes available.

» To cite this document: BenchChem. [CAS number 693286-55-4 properties and structure].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1504188/docs#cas-number-693286-55-4-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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